Cas no 2287318-55-0 (5-Phenylmethoxycarbonyl-4,6-dihydrofuro[2,3-c]pyrrole-3-carboxylic acid)

• Product Name: 5-Phenylmethoxycarbonyl-4,6-dihydrofuro[2,3-c]pyrrole-3-carboxylic acid
• CAS No: 2287318-55-0
• MF: C₁₅H₁₃NO₅
• MW: 287.267424345016
• CID: 6255839
• PubChem ID: 137943040
• Update Time: 2025-10-31

5-Phenylmethoxycarbonyl-4,6-dihydrofuro[2,3-c]pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Phenylmethoxycarbonyl-4,6-dihydrofuro[2,3-c]pyrrole-3-carboxylic acid
• 2287318-55-0
• 5-[(benzyloxy)carbonyl]-4H,5H,6H-furo[2,3-c]pyrrole-3-carboxylic acid
• EN300-6748073

• Inchi： 1S/C15H13NO5/c17-14(18)12-9-20-13-7-16(6-11(12)13)15(19)21-8-10-4-2-1-3-5-10/h1-5,9H,6-8H2,(H,17,18)
• InChI Key： HRSSCCQQQYXEPJ-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C2=C1CN(C(=O)OCC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 287.07937252g/mol
• Monoisotopic Mass: 287.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80Ų

Additional information on 5-Phenylmethoxycarbonyl-4,6-dihydrofuro[2,3-c]pyrrole-3-carboxylic acid

Research Brief on 5-Phenylmethoxycarbonyl-4,6-dihydrofuro[2,3-c]pyrrole-3-carboxylic acid (CAS: 2287318-55-0)

In recent years, the compound 5-Phenylmethoxycarbonyl-4,6-dihydrofuro[2,3-c]pyrrole-3-carboxylic acid (CAS: 2287318-55-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold is of particular interest due to its potential applications in drug discovery, especially as a building block for novel therapeutic agents. The furo[2,3-c]pyrrole core structure offers a unique pharmacophore that can be leveraged for targeting various biological pathways, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 5-Phenylmethoxycarbonyl-4,6-dihydrofuro[2,3-c]pyrrole-3-carboxylic acid to enhance its bioavailability and therapeutic efficacy. One notable approach involves the use of multi-step organic synthesis, including palladium-catalyzed cross-coupling reactions, to introduce diverse functional groups at strategic positions on the core structure. These modifications aim to improve the compound's binding affinity to specific biological targets, such as enzymes or receptors implicated in disease pathways.

In vitro and in vivo evaluations of derivatives of this compound have demonstrated promising results. For instance, certain analogs have shown inhibitory activity against key enzymes involved in inflammatory responses, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary pharmacokinetic studies indicate that the compound exhibits favorable metabolic stability, which is a critical factor for its development as a drug candidate.

Another area of research explores the use of 5-Phenylmethoxycarbonyl-4,6-dihydrofuro[2,3-c]pyrrole-3-carboxylic acid as a precursor for the synthesis of more complex molecules. Its reactive carboxylic acid group allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This strategy has been employed in the search for new inhibitors of protein-protein interactions, a challenging yet highly rewarding target in drug discovery.

Despite these advancements, challenges remain in the development of this compound. Issues such as solubility, selectivity, and off-target effects need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on optimizing the chemical structure to overcome these limitations while maintaining its beneficial properties.

In conclusion, 5-Phenylmethoxycarbonyl-4,6-dihydrofuro[2,3-c]pyrrole-3-carboxylic acid represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject for further research. Future studies will likely explore its applications in a broader range of therapeutic areas, paving the way for the development of novel drugs.